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Compound of Interest

Compound Name: (S)-1-(3-Chlorophenyl)ethanol

Cat. No.: B144222 Get Quote

Technical Guide: Physical Properties of 1-(3-
Chlorophenyl)ethanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 1-(3-

Chlorophenyl)ethanol, a chemical intermediate of interest in organic synthesis and

pharmaceutical development. This document outlines its boiling point and density, supported by

generalized experimental protocols for their determination. Additionally, a proposed synthetic

pathway is visualized to aid in understanding its formation.

Core Physical Properties
The physical characteristics of 1-(3-Chlorophenyl)ethanol are crucial for its handling,

purification, and application in various chemical reactions. The primary physical data for this

compound are summarized below.

Physical Property Value Conditions

Boiling Point 83-85 °C at 1.5 mmHg[1]

Density 1.173 g/mL Not Specified
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Experimental Protocols
While specific experimental procedures for the determination of the physical properties of 1-(3-

Chlorophenyl)ethanol are not readily available in the reviewed literature, the following

established methods for organic liquids of similar nature are applicable.

Determination of Boiling Point (Capillary Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For small quantities of liquid, the capillary method is a common and effective

technique.

Materials:

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., oil bath or heating block)

Sample of 1-(3-Chlorophenyl)ethanol

Procedure:

A small amount (a few milliliters) of 1-(3-Chlorophenyl)ethanol is placed into the small test

tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

The test tube is attached to a thermometer, ensuring the bulb of the thermometer is level

with the liquid.

The assembly is heated gradually in a heating bath.

As the liquid heats, air trapped in the capillary tube will slowly be expelled.
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Upon reaching the boiling point, a continuous stream of bubbles will emerge from the open

end of the capillary tube.

The heat source is then removed, and the liquid is allowed to cool slowly.

The temperature at which the liquid begins to enter the capillary tube is recorded as the

boiling point.

Determination of Density
The density of a substance is its mass per unit volume. For a liquid such as 1-(3-

Chlorophenyl)ethanol, this can be determined using a pycnometer or by simple mass and

volume measurements.

Materials:

Graduated cylinder or volumetric flask

Analytical balance

Sample of 1-(3-Chlorophenyl)ethanol

Procedure:

An empty, dry graduated cylinder or volumetric flask is weighed accurately on an analytical

balance.

A known volume of 1-(3-Chlorophenyl)ethanol is carefully transferred into the weighed

container.

The container with the liquid is then reweighed.

The mass of the liquid is determined by subtracting the mass of the empty container from the

mass of the container with the liquid.

The density is calculated by dividing the mass of the liquid by its volume.

Synthesis of 1-(3-Chlorophenyl)ethanol
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A common and effective method for the synthesis of secondary alcohols such as 1-(3-

Chlorophenyl)ethanol is the reduction of the corresponding ketone. In this case, 3-

chloroacetophenone serves as the logical precursor.

3-Chloroacetophenone

1-(3-Chlorophenyl)ethanol

Reduction

Sodium Borohydride (NaBH4)
Methanol (Solvent)

Click to download full resolution via product page

Caption: Proposed synthesis of 1-(3-Chlorophenyl)ethanol via reduction of 3-

chloroacetophenone.

General Synthetic Protocol: Reduction of 3-
Chloroacetophenone
The following is a generalized protocol based on the reduction of similar ketones.

Materials:

3-Chloroacetophenone

Sodium borohydride (NaBH₄)

Methanol (or another suitable protic solvent)

Round-bottom flask

Magnetic stirrer

Ice bath

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b144222?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3-Chloroacetophenone is dissolved in methanol in a round-bottom flask equipped with a

magnetic stirrer.

The solution is cooled in an ice bath to 0-5 °C.

Sodium borohydride is added portion-wise to the stirred solution, maintaining the

temperature below 10 °C.

After the addition is complete, the reaction mixture is stirred at room temperature until the

reaction is complete (monitored by techniques such as Thin Layer Chromatography).

The reaction is quenched by the slow addition of water or a dilute acid.

The product is typically extracted with an organic solvent (e.g., ethyl acetate).

The combined organic layers are washed, dried, and the solvent is removed under reduced

pressure to yield the crude 1-(3-Chlorophenyl)ethanol, which can be further purified by

distillation or chromatography.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b144222?utm_src=pdf-custom-synthesis
https://www.chemsynthesis.com/base/chemical-structure-14023.html
https://www.benchchem.com/product/b144222#physical-properties-of-1-3-chlorophenyl-ethanol-boiling-point-density
https://www.benchchem.com/product/b144222#physical-properties-of-1-3-chlorophenyl-ethanol-boiling-point-density
https://www.benchchem.com/product/b144222#physical-properties-of-1-3-chlorophenyl-ethanol-boiling-point-density
https://www.benchchem.com/product/b144222#physical-properties-of-1-3-chlorophenyl-ethanol-boiling-point-density
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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